Cas no 31692-78-1 (4-chloro-1-pyridin-4-ylpyridin-1-ium;chloride)
31692-78-1 structure
Product Name:4-chloro-1-pyridin-4-ylpyridin-1-ium;chloride
CAS No:31692-78-1
MF:C10H8Cl2N2
MW:227.089920043945
CID:916601
PubChem ID:24195887
Update Time:2025-04-19
4-chloro-1-pyridin-4-ylpyridin-1-ium;chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-1-pyridin-4-ylpyridin-1-ium,chloride
- 4-chloro-1-pyridin-4-ylpyridin-1-ium
- chloride
- NSC203392
- NSC-203392
- SureCN4614385
- DTXSID90638735
- 31692-78-1
- 4-Chloro-1-(pyridin-4-yl)pyridin-1-ium chloride
- SCHEMBL4614385
- 4-chloro-1-pyridin-4-ylpyridin-1-ium;chloride
-
- Inchi: 1S/C10H8ClN2.ClH/c11-9-3-7-13(8-4-9)10-1-5-12-6-2-10;/h1-8H;1H/q+1;/p-1
- InChI Key: MAGHVMOISVGVBD-UHFFFAOYSA-M
- SMILES: ClC1C=C[N+](=CC=1)C1C=CN=CC=1.[Cl-]
Computed Properties
- Exact Mass: 191.03774
- Monoisotopic Mass: 226.0064537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 16.8Ų
Experimental Properties
- PSA: 16.77
- LogP: -0.98430
4-chloro-1-pyridin-4-ylpyridin-1-ium;chloride Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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